Cas no 137694-17-8 (N/A)
N/A structure
Product Name:N/A
CAS No:137694-17-8
MF:C20H26O6
MW:362.416846752167
CID:2078638
PubChem ID:15386743
Update Time:2025-04-21
N/A Chemical and Physical Properties
Names and Identifiers
-
- Gibberellin A115
- GA116
- GA115
- DTXSID801121893
- 137694-17-8
- (1I+/-,4aI+/-,4bI(2),6I+/-,10I(2))-4a-Formyl-6-hydroxy-1-methyl-8-methylenegibbane-1,10-dicarboxylic acid
- (1alpha,4aalpha,4bbeta,6alpha,10beta)-4a-Formyl-6-hydroxy-1-methyl-8-methylenegibbane-1,10-dicarboxylic acid
- N/A
-
- Inchi: 1S/C20H26O6/c1-10-7-20-8-11(10)12(22)6-13(20)19(9-21)5-3-4-18(2,17(25)26)15(19)14(20)16(23)24/h9,11-15,22H,1,3-8H2,2H3,(H,23,24)(H,25,26)
- InChI Key: ABTNJGAZZKYLLD-UHFFFAOYSA-N
- SMILES: CC1(C2C(C3C4(C2C(=O)O)CC(C(C4)C(O)C3)=C)(C=O)CCC1)C(=O)O
Computed Properties
- Exact Mass: 362.17293854Da
- Monoisotopic Mass: 362.17293854Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 715
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.736
- Topological Polar Surface Area: 112Ų
N/A Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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